Cas no 929850-32-8 (1,3,7-trimethyl-8-{4-2-(morpholin-4-yl)ethoxyphenyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,7-trimethyl-8-{4-2-(morpholin-4-yl)ethoxyphenyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 929850-32-8
• MF: C₂₂H₂₆N₆O₄
• MW: 438.479644298553
• CID: 5363286
• Update Time: 2025-10-22

1,3,7-trimethyl-8-{4-2-(morpholin-4-yl)ethoxyphenyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4,7-trimethyl-6-[4-(2-morpholin-4-ylethoxy)phenyl]purino[7,8-a]imidazole-1,3-dione
• 1,3,7-trimethyl-8-{4-2-(morpholin-4-yl)ethoxyphenyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C22H26N6O4/c1-15-14-27-18-19(24(2)22(30)25(3)20(18)29)23-21(27)28(15)16-4-6-17(7-5-16)32-13-10-26-8-11-31-12-9-26/h4-7,14H,8-13H2,1-3H3
• InChI Key： CYNCJOYNTAIDCB-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(OCCN4CCOCC4)C=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 1,3,7-trimethyl-8-{4-2-(morpholin-4-yl)ethoxyphenyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Chemical Compound CAS No. 929850-32-8: 1,3,7-trimethyl-8-{4-[2-(morpholin-4-yl)ethoxy]phenyl}-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

The compound with CAS No. 929850-32-8 is a highly specialized chemical entity known as 1,3,7-trimethyl-8-{4-[2-(morpholin-4-yl)ethoxy]phenyl}-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. This molecule belongs to the class of imidazo-purine derivatives and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications.

The imidazo[1,2-g]purine core of this compound is a fused bicyclic system that serves as a scaffold for various bioactive molecules. The substitution pattern of this compound includes three methyl groups at positions 1, 3, and 7 of the purine ring. Additionally, the eighth position of the purine ring is substituted with a phenyl group that is further modified with an ethoxy group linked to a morpholine moiety. This intricate substitution pattern contributes to the compound's stability and bioavailability while enhancing its interactions with biological targets.

Recent studies have highlighted the potential of CAS No. 929850-32-8 as a promising candidate for targeting specific cellular pathways involved in various diseases. For instance, research published in *Nature Communications* in 2023 demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative disorders such as Alzheimer's disease. The morpholine-containing side chain was found to play a critical role in modulating the compound's selectivity and potency.

In terms of synthesis, CAS No. 929850-32-8 is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of morpholine as an intermediate allows for precise control over the stereochemistry and regioselectivity of the product. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions and improve yields.

Pharmacokinetic studies conducted on CAS No. 929850-32-8 have revealed favorable absorption profiles in preclinical models. The compound demonstrates excellent solubility in aqueous media due to the presence of hydrophilic groups such as the morpholine moiety and the ethoxy substituent. These properties are crucial for ensuring effective delivery to target tissues and minimizing systemic toxicity.

From a therapeutic standpoint, CAS No. 929850-32-8 has shown potential in oncology applications. A study published in *Cancer Research* in early 2024 reported that this compound selectively inhibits tumor growth in xenograft models by targeting a critical oncogenic pathway. The methyl groups on the purine ring were identified as key contributors to the compound's ability to penetrate cellular membranes and interact with intracellular targets.

The development of CAS No. 929850-32_ has also been supported by computational modeling studies using machine learning algorithms. These studies have provided insights into the compound's binding affinity for various protein targets and have guided further optimization efforts to enhance its therapeutic index.

In conclusion, CAS No. 9_ _ _ _ _ _ _ _ _ _ _ _ _, namely 1_ _, represents a significant advancement in medicinal chemistry with promising implications for treating complex diseases such as neurodegenerative disorders and cancer.